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Compound of Interest

Compound Name: Caltrop

Cat. No.: B1311787

Introduction

Tribulus terrestris is a plant utilized in traditional medicine, with its biological activity often
attributed to steroidal saponins, primarily protodioscin.[1][2] Protodioscin is considered a key
marker for the quality control of T. terrestris raw materials and derived products.[1] Due to its
lack of a strong chromophore, protodioscin can be challenging to quantify using HPLC with UV
detection.[3][4] High-Performance Liquid Chromatography coupled with Mass Spectrometry
(HPLC-MS) offers a highly sensitive and selective method for the accurate quantification of
protodioscin in complex matrices such as plant extracts.[5] This application note provides a
detailed protocol for the extraction and subsequent quantitative analysis of protodioscin in T.
terrestris by HPLC-MS.

Experimental Workflow

The overall experimental process involves the extraction of protodioscin from the plant material,
followed by separation and quantification using an HPLC-MS system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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